Cas no 1290140-60-1 ((2S)-2-(bromomethyl)-1,1-difluorocyclopropane)
(2S)-2-(Bromomethyl)-1,1-difluorocyclopropane is a chiral cyclopropane derivative featuring a bromomethyl group and two fluorine atoms on the same carbon. This compound is valuable in synthetic organic chemistry due to its strained cyclopropane ring and the reactivity of the bromomethyl moiety, enabling further functionalization via nucleophilic substitution or cross-coupling reactions. The difluoromethyl group enhances stability and influences electronic properties, making it useful in medicinal chemistry and agrochemical research. Its stereospecific (S)-configuration allows for enantioselective synthesis applications. The compound is typically employed as an intermediate in the preparation of fluorinated bioactive molecules, offering precise control over molecular architecture. Proper handling under inert conditions is recommended due to its sensitivity.
1290140-60-1 structure
Product Name:(2S)-2-(bromomethyl)-1,1-difluorocyclopropane
CAS No:1290140-60-1
MF:C4H5BrF2
MW:170.983307600021
CID:4733274
PubChem ID:86326869
Update Time:2025-05-28
(2S)-2-(bromomethyl)-1,1-difluorocyclopropane Chemical and Physical Properties
Names and Identifiers
-
- 1-Bromomethyl-2,2-difluorocyclopropane
- 2-(bromomethyl)-1,1-difluorocyclopropane
- 2,2-Difluorocyclopropylmethyl bromide
- Cyclopropane, 2-(bromomethyl)-1,1-difluoro-
- (2R)-2-(Bromomethyl)-1,1-difluorocyclopropane
- (2S)-2-(Bromomethyl)-1,1-difluorocyclopropane
- TUDJNSKRXIUOAJ-UHFFFAOYSA-N
- bromomethyl-2,2-difluorocyclopropane
- BBL102255
- 2166AC
- STL556054
- AB29725
- 1-Bromomethyl-2,2-difluoro-cyclopro
- 1290140-60-1
- E88512
- PS-20629
- (2S)-2-(bromomethyl)-1,1-difluorocyclopropane
-
- Inchi: 1S/C4H5BrF2/c5-2-3-1-4(3,6)7/h3H,1-2H2
- InChI Key: TUDJNSKRXIUOAJ-UHFFFAOYSA-N
- SMILES: BrCC1CC1(F)F
Computed Properties
- Exact Mass: 169.95427g/mol
- Monoisotopic Mass: 169.95427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 81.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- XLogP3: 2
(2S)-2-(bromomethyl)-1,1-difluorocyclopropane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1219458-100mg |
(2S)-2-(bromomethyl)-1,1-difluorocyclopropane |
1290140-60-1 | 97% | 100mg |
$525 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1219458-250MG |
(2S)-2-(bromomethyl)-1,1-difluorocyclopropane |
1290140-60-1 | 97% | 250mg |
$840 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1219458-500MG |
(2S)-2-(bromomethyl)-1,1-difluorocyclopropane |
1290140-60-1 | 97% | 500mg |
$1405 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1219458-1G |
(2S)-2-(bromomethyl)-1,1-difluorocyclopropane |
1290140-60-1 | 97% | 1g |
$2105 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1219458-5G |
(2S)-2-(bromomethyl)-1,1-difluorocyclopropane |
1290140-60-1 | 97% | 5g |
$5495 | 2023-08-31 | |
| Chemenu | CM1017906-100mg |
(2S)-2-(bromomethyl)-1,1-difluorocyclopropane |
1290140-60-1 | 95%+ | 100mg |
$565 | 2024-08-02 | |
| Chemenu | CM1017906-250mg |
(2S)-2-(bromomethyl)-1,1-difluorocyclopropane |
1290140-60-1 | 95%+ | 250mg |
$903 | 2024-08-02 | |
| Chemenu | CM1017906-500mg |
(2S)-2-(bromomethyl)-1,1-difluorocyclopropane |
1290140-60-1 | 95%+ | 500mg |
$1505 | 2024-08-02 | |
| Chemenu | CM1017906-1g |
(2S)-2-(bromomethyl)-1,1-difluorocyclopropane |
1290140-60-1 | 95%+ | 1g |
$2256 | 2024-08-02 | |
| Chemenu | CM1017906-5g |
(2S)-2-(bromomethyl)-1,1-difluorocyclopropane |
1290140-60-1 | 95%+ | 5g |
$6109 | 2023-02-18 |
(2S)-2-(bromomethyl)-1,1-difluorocyclopropane Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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